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Compound Name:
Methyl 3-

oxocyclobutanecarboxylate

Cat. No.: B044603 Get Quote

Introduction

Methyl 3-oxocyclobutanecarboxylate is a versatile bifunctional organic compound featuring a

cyclobutanone ring and a methyl ester group. Its unique strained four-membered ring structure

and the presence of two distinct reactive sites—a ketone and an ester—make it a valuable and

highly sought-after building block in synthetic organic chemistry. This document provides an

overview of its applications, particularly in the synthesis of complex molecular architectures and

as a key intermediate for pharmaceutical compounds.

Methyl 3-oxocyclobutanecarboxylate serves as a crucial starting material for creating

densely functionalized molecules, including bicyclic systems and various bioactive compounds.

[1] Its utility is prominent in the development of novel therapeutics, such as dual H1/5-HT2A

antagonists for treating sleep disorders.[2] The reactivity of both the ketone and ester

functionalities allows for a wide range of chemical transformations, making it an essential tool

for researchers and professionals in drug development.[3]

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 3-oxocyclobutanecarboxylate is

presented below.
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Property Value Reference

Molecular Formula C₆H₈O₃

Molar Mass 128.13 g/mol

Appearance Colorless liquid / Viscous [4]

Boiling Point 188.0 ± 33.0 °C (Predicted)

Density 1.219 g/mL

Flash Point 72.5 °C

Water Solubility Slightly soluble [2]

Storage Condition 2-8°C / Refrigerator [4]

CAS Number 695-95-4 [2]

Applications in Synthesis
Methyl 3-oxocyclobutanecarboxylate is primarily used as an intermediate in the synthesis of

more complex molecules. Its structural features allow for diverse transformations.

Pharmaceutical Intermediate Synthesis
The compound is a key precursor in the synthesis of a wide array of pharmaceutical agents. Its

strained ring can be incorporated into larger scaffolds or modified to produce unique three-

dimensional structures that are desirable in medicinal chemistry.
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Therapeutic Area/Target Drug Class / Example Reference

Sleep Disorders

Dual H1/5-HT2A Antagonists

(Imidazobenzazepine

derivatives)

[2]

Cancer
Kinase Inhibitors, MDM2

Antagonists, Antitumor Drugs
[3]

Cardiovascular Disease
Thrombin Inhibitors, CETP

Inhibitors
[3]

Inflammatory Diseases

JAK Inhibitors, Autoimmune

Chronic Inflammatory Disease

Drugs

[3]

Neurological Disorders PDE10 Inhibitors [3]

Synthesis of Bicyclic Scaffolds
The cyclobutane ring is a valuable precursor for constructing bicyclic systems through various

intramolecular reactions and rearrangements. These bicyclic motifs, such as

bicyclo[3.2.1]octanes and bicyclo[2.1.1]hexanes, are of significant interest as bioisosteres in

drug design, often improving the pharmacokinetic properties of drug candidates.[1][5]

Enantioselective Synthesis
The ketone functionality of Methyl 3-oxocyclobutanecarboxylate allows for enantioselective

reduction to produce chiral cyclobutanols.[6][7] These chiral intermediates are crucial for the

synthesis of stereochemically defined natural products and pharmaceuticals.

Key Reaction Pathways
The synthetic utility of Methyl 3-oxocyclobutanecarboxylate stems from its ability to undergo

a variety of chemical transformations at its two functional groups.
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Caption: Key synthetic pathways for Methyl 3-oxocyclobutanecarboxylate.

Experimental Protocols
Protocol 1: Synthesis of Methyl 3-
oxocyclobutanecarboxylate
This protocol details the synthesis via Fischer esterification of 3-oxocyclobutanecarboxylic acid.

[2]

Materials:

3-Oxocyclobutanecarboxylic acid (1 g, 8.77 mmol)

Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄, 0.2 mL)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Ethyl Acetate (EtOAc)

Water (H₂O)
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Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-oxocyclobutanecarboxylic acid (1 g, 8.77

mmol) in an appropriate amount of methanol.

Acid Addition: While stirring, slowly add concentrated sulfuric acid (0.2 mL) dropwise to the

solution.

Reflux: Heat the reaction mixture to 75 °C and maintain at reflux.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the starting material is completely consumed, cool the mixture to room

temperature and quench the reaction by carefully adding saturated sodium bicarbonate

solution until effervescence ceases.

Solvent Removal: Remove the methanol from the mixture by distillation under reduced

pressure using a rotary evaporator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: Transfer the resulting residue to a separatory funnel and extract with ethyl

acetate. Wash the organic layer with water.

Drying and Concentration: Separate the organic phase, dry it over anhydrous sodium sulfate,

and filter. Concentrate the filtrate under reduced pressure to yield the final product.

Expected Outcome: The procedure is expected to yield Methyl 3-oxocyclobutanecarboxylate
as a colorless oil with a high yield (e.g., 1.1 g, 99%).[2]
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Caption: Experimental workflow for the synthesis of the title compound.
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Safety Information

Methyl 3-oxocyclobutanecarboxylate should be handled with care in a well-ventilated fume

hood. Appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn. Avoid inhalation and contact with skin and eyes. In case of contact, rinse the

affected area thoroughly with water and seek medical advice if necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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